Cas no 89022-65-1 (Oxiranecarboxaldehyde,3-acetyl- (9CI))

• Product Name: Oxiranecarboxaldehyde,3-acetyl- (9CI)
• CAS No: 89022-65-1
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 710768
• Update Time: 2024-01-31

Oxiranecarboxaldehyde,3-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxaldehyde,3-acetyl- (9CI)
• Oxiranecarboxaldehyde, 3-acetyl- (9CI)

• Inchi： 1S/C5H6O3/c1-3(7)5-4(2-6)8-5/h2,4-5H,1H3
• InChI Key： WKTXRZZQUYRLGE-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)C1C=O

Computed Properties

• Exact Mass: 114.032
• Monoisotopic Mass: 114.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7A^2